Cas no 31818-85-6 (2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-)
31818-85-6 structure
Product Name:2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
CAS No:31818-85-6
MF:C13H13N3O4
MW:275.260022878647
CID:322725
PubChem ID:284699
Update Time:2025-04-19
2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
- 2-β-D-ribofuranosyl-2H-indazole-3-carbonitrile
- NSC140856
- 31818-85-6
- NSC-140856
- DTXSID20953741
- 2-pentofuranosyl-2h-indazole-3-carbonitrile
-
- Inchi: 1S/C13H13N3O4/c14-5-9-7-3-1-2-4-8(7)15-16(9)13-12(19)11(18)10(6-17)20-13/h1-4,10-13,17-19H,6H2
- InChI Key: IYLAPMMXZCLSFG-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(C#N)=C2C=CC=CC2=N1)O)O
Computed Properties
- Exact Mass: 275.09100
- Monoisotopic Mass: 275.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.64
- Boiling Point: 634.1°Cat760mmHg
- Flash Point: 337.3°C
- Refractive Index: 1.744
- PSA: 111.53000
- LogP: -0.48052
2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
31818-85-6 (2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-) Related Products
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- 138787-00-5(1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-1-b-D-ribofuranosyl-, methyl ester)
- 310460-88-9(1H-Pyrazole-1-methanol,a-ethyl-3,5-dimethyl-)
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- 1053655-59-6(1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine)
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